2-(benzo[d][1,3]dioxol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)acetamide
• InChI: InChI=1S/C17H17N3O4/c21-16(6-10-1-4-14-15(5-10)24-9-23-14)18-12-2-3-13-11(7-12)8-17(22)20-19-13/h1,4-5,8,12H,2-3,6-7,9H2,(H,18,21)(H,20,22)
• InChI Key: FFWDGCJSLKRXFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1NC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

2-(benzo[d][1,3]dioxol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.34. The purity is usually 95%.
BenchChem offers high-quality 2-(benzo[d][1,3]dioxol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(benzo[d][1,3]dioxol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research into structurally similar compounds has explored their synthesis and evaluation for biological activities. For example, a study on the synthesis and evaluation of thiazolidinone derivatives, including molecular docking, revealed promising anti-inflammatory activity. This suggests that compounds with a similar structural framework might be of interest in the development of new anti-inflammatory agents (A. P. Nikalje, N. Hirani, R. Nawle, 2015).

Catalysis and Asymmetric Hydrogenation

Compounds with related structures have been utilized in catalysis, particularly in asymmetric hydrogenation, indicating their potential in synthetic organic chemistry. For instance, certain phosphine ligands have demonstrated excellent enantioselectivities and high catalytic activities in the hydrogenation of functionalized alkenes, which could be crucial for the synthesis of chiral pharmaceutical ingredients (T. Imamoto et al., 2012).

Microbial Transformation and Allelochemicals

The microbial transformation of benzoxazolinones and benzoxazinones, related to the chemical structure , has been extensively studied. These allelochemicals, found in agricultural crops, undergo microbial transformation in soil, which is significant for understanding their role in plant defense and the potential for natural weed control (I. Fomsgaard, A. Mortensen, S. C. Carlsen, 2004).

Antibacterial Activities

Research into isocyanide-based syntheses has led to the development of compounds with notable antibacterial activities. This indicates that similar structures could be synthesized and evaluated for their potential as antibacterial agents, contributing to the search for new antimicrobial compounds (Roya Akbarzadeh et al., 2012).

Antioxidant Activity

The antioxidant activity of coumarin derivatives, which share structural motifs with the chemical , highlights another potential area of application. Antioxidants play a critical role in protecting against oxidative stress, suggesting that similar compounds could be explored for their antioxidant properties (A. Kadhum et al., 2011).